![molecular formula C14H20BrN3O2 B3006341 Tert-butyl 4-(6-bromopyridin-3-yl)piperazine-1-carboxylate CAS No. 412348-27-7](/img/structure/B3006341.png)
Tert-butyl 4-(6-bromopyridin-3-yl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(6-bromopyridin-3-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H20BrN3O2 and its molecular weight is 342.237. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Tert-butyl 4-(6-bromopyridin-3-yl)piperazine-1-carboxylate has been synthesized and characterized in various studies. For instance, a study by Sanjeevarayappa et al. (2015) focused on synthesizing a structurally similar compound, characterizing it through spectroscopic methods, and analyzing its structure through X-ray diffraction. The compound was evaluated for antibacterial and anthelmintic activity, showing moderate effectiveness in these areas (Sanjeevarayappa, Iyengar, Manoj Kumar, & Suchetan, 2015).
Biological Evaluation
Several studies have explored the biological activities of compounds related to this compound. Kulkarni et al. (2016) synthesized derivatives of N-Boc piperazine and evaluated their antibacterial and antifungal activities, finding moderate activity against various microorganisms (Kulkarni et al., 2016). Another study by Wu et al. (2017) designed, synthesized, and evaluated N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides for their antitumor activities, discovering potent antiproliferative activity against certain cancer cell lines (Wu et al., 2017).
Chemical Properties and Applications
Gumireddy et al. (2021) studied a piperazine derivative structurally similar to this compound, noting its pharmacologically useful core and novel chemistry. This indicates the potential application of such compounds in medicinal chemistry (Gumireddy et al., 2021). Praveen et al. (2021) investigated a related compound's anticorrosive properties for carbon steel in acidic environments, demonstrating its effectiveness as a corrosion inhibitor (Praveen et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 4-(6-bromopyridin-3-yl)piperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BrN3O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)11-4-5-12(15)16-10-11/h4-5,10H,6-9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KALSTRGHEVNYFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=CN=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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